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Compound of Interest

4E-Deacetylchromolaenide 4'-O-
Compound Name:

acetate

Cat. No. B15592323

CAS Number: 104736-09-6 Chemical Formula: C22H2807

This technical guide provides a comprehensive overview of 4E-Deacetylchromolaenide 4'-O-
acetate, a natural product belonging to the germacrane class of sesquiterpene lactones. Due
to the limited availability of specific research on this particular compound, this document
synthesizes information from studies on closely related germacranolides and the broader family
of compounds isolated from Eupatorium species. This guide is intended for researchers,
scientists, and professionals in drug development interested in the potential biological activities
and therapeutic applications of this class of molecules.

Chemical Identity and Physicochemical Properties

4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpenoid characterized by a 10-
membered carbocyclic germacrane ring. It has been isolated from plant species such as
Eupatorium glehni and Eupatorium rugosum.[1]

Table 1: Physicochemical Properties of 4E-Deacetylchromolaenide 4'-O-acetate
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Property Value Source
CAS Number 104736-09-6 [1]
Molecular Formula C22H2807 [1]
Appearance Powder [2]
Purity >98% (Commercially available) [3]

Biological Activity of Germacrane Sesquiterpenoids

While specific quantitative data for 4E-Deacetylchromolaenide 4'-O-acetate is not readily
available in published literature, the germacrane class of sesquiterpene lactones is well-
documented for a range of biological activities. These activities are often attributed to the
presence of an a,3-unsaturated y-lactone moiety, which can react with nucleophilic groups in

biological macromolecules.

Cytotoxic and Anticancer Activity

Many germacrane-type sesquiterpenes exhibit potent cytotoxic effects against various cancer
cell lines.[3][4] This activity is a significant area of research for the development of new

anticancer agents.

Table 2: Representative Cytotoxic Activities of Germacrane Sesquiterpenoids
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Compound Cancer Cell Line ICs0 (M) Reference
Tomentophantin A K562 (Leukemia) 0.40 [3]
_ CCRF-CEM
Tomentophantin A ) 5.1 [3]
(Leukemia)
Unnamed
A549 (Lung) 8.97 [4]
Germacrane
Unnamed )
HepG2 (Liver) 12.35 [4]
Germacrane
Unnamed
MCF-7 (Breast) 15.21 [4]
Germacrane
Unnamed )
HelLa (Cervical) 27.39 [4]
Germacrane
o A-549, BGC-823, Potent (exact values
Eupalinolides [5]

SMMC-7721, HL-60 not specified)

Anti-inflammatory Activity

Germacrane sesquiterpenoids are known to possess anti-inflammatory properties, primarily
through the modulation of key signaling pathways involved in the inflammatory response, such
as the NF-kB and MAPK pathways.[1]

Potential Signaling Pathways

Based on studies of related germacrane lactones, 4E-Deacetylchromolaenide 4'-O-acetate
could potentially modulate inflammatory and cell survival pathways. A hypothetical signaling
pathway is depicted below.
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Hypothetical Signaling Pathway for Germacrane Sesquiterpenoids
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General Workflow for In Vitro Cytotoxicity (MTT) Assay

1. Culture cancer cells to
logarithmic growth phase.

:

2. Seed cells into a 96-well plate
and incubate for 24h.

:

3. Treat cells with varying
concentrations of the test compound.

'

4. Incubate for 48-72h.

:

5. Add MTT solution to each well
and incubate for 4h.

:

6. Add solubilization solution
(e.g., DMSO) to dissolve formazan crystals.

:

7. Measure absorbance at 570 nm
using a microplate reader.

l

8. Calculate cell viability and
determine the ICso value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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